2-((2-Chloro-5-fluorophenyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate

• IUPAC Name: [2-(2-chloro-5-fluoroanilino)-2-oxoethyl] 5-methylthiophene-2-carboxylate
• InChI: InChI=1S/C14H11ClFNO3S/c1-8-2-5-12(21-8)14(19)20-7-13(18)17-11-6-9(16)3-4-10(11)15/h2-6H,7H2,1H3,(H,17,18)
• InChI Key: FFHAJPRYVXXQGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)OCC(=O)NC2=C(C=CC(=C2)F)Cl
• Molecular Formula: C14H11ClFNO3S
• Molecular Weight: 327.8 g/mol

Description

2-((2-Chloro-5-fluorophenyl)amino)-2-oxoethyl 5-methylthiophene-2-carboxylate, also known as CF3, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and drug development.

Scientific Research Applications

Antimicrobial Applications

Research has demonstrated the potential of thiourea derivatives, which share structural similarities with the compound , in developing novel antimicrobial agents with antibiofilm properties. These derivatives have shown significant anti-pathogenic activity, particularly against Pseudomonas aeruginosa and Staphylococcus aureus strains, known for their biofilm-forming capabilities (Limban, Marutescu, & Chifiriuc, 2011).

Dye Synthesis for Textiles

Another study focused on the synthesis of novel heterocyclic disperse dyes incorporating the thiophene moiety for dyeing polyester fibers. These dyes, synthesized through the reaction of sulfur, ethyl cyanoacetate, and various anilides, offered a range of colors with excellent fastness properties, highlighting their utility in the textile industry (Iyun et al., 2015).

Antitumor and Antiproliferative Activities

Further studies have explored the synthesis of novel 2-aminothiophene derivatives to evaluate their antimicrobial and potentially antitumor activities. These compounds, including various ethyl 2-aminothiophene-3-carboxylate derivatives, exhibited notable biological activities, suggesting their significant potential in drug development for cancer treatment (Prasad et al., 2017).

Material Science and Chemistry

Research into the one-pot synthesis of tetrasubstituted thiophenes using a [3 + 2] annulation strategy has contributed to the development of new materials with potential applications in organic electronics and photovoltaics. This method provides an efficient route to complex thiophene derivatives, which are critical components in many electronic devices (Sahu et al., 2015).